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Compound of Interest

Compound Name: 1-Chloroundec-3-ene

Cat. No.: B15158510 Get Quote

A comprehensive search of scientific literature and chemical databases reveals a notable

absence of information on the discovery, history, and detailed properties of 1-Chloroundec-3-
ene. This suggests that the compound is not a subject of significant academic or industrial

research and may not have been synthesized or characterized to date.

While the principles of organic chemistry allow for the theoretical structure and synthesis of 1-
Chloroundec-3-ene, there is no readily available scientific literature detailing its specific

discovery or historical development. Chemical databases and research archives do not contain

entries for this particular isomer of chloroundecene, indicating a gap in the collective chemical

knowledge.

For context, the broader class of compounds known as chlorinated alkenes, or chloroalkenes,

are organic compounds that contain at least one carbon-carbon double bond and at least one

chlorine atom. These compounds can have various applications, for instance as intermediates

in the synthesis of other chemicals. The reactivity of chloroalkenes is influenced by the position

of the chlorine atom relative to the double bond.

While no direct information exists for 1-Chloroundec-3-ene, related, smaller chlorinated

alkenes have been cataloged. For example, compounds such as 1-chlorohept-3-ene and

(3R)-3-chlorohex-1-ene are listed in chemical databases like PubChem.[1][2] These entries

often include basic computed properties but may lack extensive experimental data or historical

context unless they have been the subject of specific research.
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The synthesis of chlorinated alkenes can be achieved through various established methods in

organic chemistry. For instance, the regioselective synthesis of some chloroalkenes can be

accomplished through the reaction of a corresponding alcohol with a chlorinating agent or by

the elimination reaction of a vicinal dihalide.[3] However, no specific experimental protocol for

the synthesis of 1-Chloroundec-3-ene is documented in the available literature.

The absence of information on 1-Chloroundec-3-ene presents an open area for potential

future research. The synthesis, characterization, and investigation of the properties and

potential applications of this compound could be a novel contribution to the field of organic

chemistry. Until such research is conducted and published, a detailed technical guide on its

discovery and history cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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